![molecular formula C15H21ClN2O4S2 B2814330 2-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)benzenesulfonamide CAS No. 2034308-65-9](/img/structure/B2814330.png)
2-chloro-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)benzenesulfonamide
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Overview
Description
Scientific Research Applications
Antitumor Activity
Studies have focused on the synthesis and structural characterization of sulfonamide derivatives, revealing their potential in developing treatments for various cancers. For instance, novel series of 2-benzylthio-4-chlorobenzenesulfonamide derivatives bearing different moieties have shown promising in vitro antitumor activity, particularly against non-small cell lung cancer and melanoma cell lines, indicating the relevance of such compounds in cancer research and therapy (Sławiński & Brzozowski, 2006).
Antimicrobial and Enzyme Inhibition
Sulfonamide derivatives bearing piperidine nucleus have demonstrated talented activity against cholinesterase, a key enzyme involved in neurotransmitter breakdown. This suggests potential applications in designing drugs for neurodegenerative diseases, such as Alzheimer's (Khalid, 2012). Further, other derivatives have shown significant antimicrobial activity, indicating the potential for developing new antibacterial agents (Khalid et al., 2014).
Neuroprotective and Antidepressant Effects
Some sulfonamide derivatives have been explored for their neuroprotective and potential antidepressant effects, providing a foundation for the development of new therapeutic agents for mental health disorders. This includes the investigation of their roles as 5-HT7R antagonists, which are relevant in the context of affective disorders and cognitive performance (Canale et al., 2017).
Structural and Physical Properties
Research into the structural and physical properties of sulfonamide derivatives, including crystal structure analysis and theoretical calculations, provides valuable insights into the chemical behavior and interaction mechanisms of these compounds, which is crucial for their application in drug design and development (Karthik et al., 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-chloro-N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2O4S2/c16-14-3-1-2-4-15(14)24(21,22)17-12-5-8-18(9-6-12)13-7-10-23(19,20)11-13/h1-4,12-13,17H,5-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFQAFNPZCJSBDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NS(=O)(=O)C2=CC=CC=C2Cl)C3CCS(=O)(=O)C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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